2-Dimethylsilylethyl(dimethyl)silane

• IUPAC Name: 2-dimethylsilylethyl(dimethyl)silane
• InChI: InChI=1S/C6H18Si2/c1-7(2)5-6-8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key: YZJSARUCMYJHNV-UHFFFAOYSA-N
• Canonical SMILES: C[SiH](C)CC[SiH](C)C
• Molecular Formula: C6H18Si2
• Molecular Weight: 146.38 g/mol

Description

2-Dimethylsilylethyl(dimethyl)silane is an organosilicon compound characterized by a dimethylsilyl group attached to an ethyl chain and another dimethylsilane moiety. Organosilanes like this are widely used in materials science, polymer chemistry, and surface treatments due to their tunable reactivity and stability .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Silanes

The following table summarizes key structural and physical properties of 2-Dimethylsilylethyl(dimethyl)silane and related compounds:

Compound	Molecular Formula	Molecular Weight	Boiling Point	Density (g/cm³)	Key Applications
2-Dimethylsilylethyl(dimethyl)silane (hypothetical)	C₆H₁₆Si₂	~160.4 (estimated)	~200–250°C (est.)	~0.85–0.95 (est.)	Polymer crosslinking, surface coatings
Dimethyldiethoxysilane	C₆H₁₆O₂Si	148.28	Not reported	Not reported	Hydrophobic coatings, precursors
Dichlorodimethylsilane	C₂H₆Cl₂Si	129.06	70°C (at 760 mmHg)	1.07	Silicone synthesis, reactive precursor
Allyldimethylsilane	C₅H₁₂Si	100.23	69°C (at 760 mmHg)	Not reported	Polymerization, organic synthesis
Diphenylsilane	C₁₂H₁₂Si	184.31	Not reported	Not reported	High-temperature lubricants, resins
Silane (CAS 588731-92-4)	C₁₃H₂₄O₃Si	256.41	78°C (at 1 Torr)	0.95 (predicted)	Specialty coatings, drug delivery

Reactivity and Stability

• Chlorinated vs. Alkyl Substitutents : Dichlorodimethylsilane exhibits high reactivity due to Cl groups, enabling rapid hydrolysis and condensation into silicones. In contrast, alkyl-substituted silanes like 2-Dimethylsilylethyl(dimethyl)silane are less reactive, favoring controlled crosslinking in polymers .
• Ethoxy Groups : Dimethyldiethoxysilane undergoes slower hydrolysis than chlorinated analogs, making it suitable for gradual network formation in coatings. The ethyl groups in the target compound may provide similar stability but with enhanced hydrophobicity.

Spectroscopic and Analytical Data

While direct data for 2-Dimethylsilylethyl(dimethyl)silane are unavailable, NMR trends from analogous compounds (e.g., dimethyl(phenyl)silanes ) provide benchmarks:

• ¹H NMR : Methyl protons on Si typically resonate at δ 0.1–0.5 ppm, while ethyl or allyl groups appear upfield (δ 1.0–2.5 ppm) .
• ¹³C NMR : Si-bound carbons show signals at δ 0–10 ppm, distinct from aromatic or electronegative substituents .

Industrial and Regulatory Considerations

• Safety : Dichlorodimethylsilane requires stringent handling due to its corrosivity and toxicity. Alkyl-substituted silanes like the target compound are likely less hazardous but still demand proper ventilation and protective equipment.
• Regulatory Compliance : Silanes with complex substituents (e.g., CAS 588731-92-4 ) may fall under EPA reporting requirements, as seen in § 721.9500 .